Di-tert-butyl 1,4,8-triazaspiro[5.5]undecane-1,4-dicarboxylate

Specification

• CAS No.: 1332528-29-6
• Molecular Formula: C18H33N3O4
• Molecular Weight: 355.5 g/mol
• IUPAC Name: ditert-butyl 1,4,8-triazaspiro[5.5]undecane-1,4-dicarboxylate
• Standard InChI: InChI=1S/C18H33N3O4/c1-16(2,3)24-14(22)20-10-11-21(15(23)25-17(4,5)6)18(13-20)8-7-9-19-12-18/h19H,7-13H2,1-6H3
• Standard InChI Key: ZJJGLQVTFKLEIK-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCN(C2(C1)CCCNC2)C(=O)OC(C)(C)C
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(C2(C1)CCCNC2)C(=O)OC(C)(C)C

Introduction

Di-tert-butyl 1,4,8-triazaspiro[5.5]undecane-1,4-dicarboxylate is a complex organic compound with a molecular formula of C₁₈H₃₃N₃O₄ and a molecular weight of 355.47 g/mol. It is identified by the CAS number 1332528-29-6 and the MDL number MFCD19442210. This compound is a derivative of the triazaspiro[5.5]undecane core, which is a spirocyclic structure containing three nitrogen atoms within its ring system.

Hazard Information

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation).

• Precautionary Statements: P501 (dispose of contents/container to an approved waste disposal plant), P270 (do not eat, drink or smoke when using this product), P264 (wash hands thoroughly after handling), P280 (wear protective gloves/eye protection), P302+P352 (if on skin: wash with plenty of soap and water), P337+P313 (if eye irritation persists: get medical advice/attention), P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P362+P364 (take off contaminated clothing and wash before reuse), P332+P313 (if skin irritation occurs: get medical advice/attention), P301+P312+P330 (if swallowed: call a poison center or doctor/physician if you feel unwell. Rinse mouth).

Synthesis and Applications

The synthesis of Di-tert-butyl 1,4,8-triazaspiro[5.5]undecane-1,4-dicarboxylate typically involves the reaction of a triazaspiro[5.5]undecane core with di-tert-butyl dicarbonate or similar reagents. This compound is often used as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and other complex molecules due to its versatile functional groups.

Availability and Suppliers

This compound is available from several suppliers, including Matrix Scientific, AstaTech Inc., and Sigma-Aldrich, although it is noted that the product is discontinued at Sigma-Aldrich. Prices vary depending on purity and quantity, with a typical purity of 91% to 95% available.